Cas no 1804317-35-8 (4-(Chloromethyl)-3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804317-35-8
• MF: C₇H₃ClF₄N₂O₃
• MW: 274.556934595108
• CID: 4829456
• Update Time: 2025-08-05

4-(Chloromethyl)-3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF4N2O3/c8-1-3-4(14(15)16)2-13-6(5(3)9)17-7(10,11)12/h2H,1H2
• InChI Key： KPYGFZOLQOKVHO-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=NC=C1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 4-(Chloromethyl)-3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine

Introduction to 4-(Chloromethyl)-3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804317-35-8)

4-(Chloromethyl)-3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804317-35-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of a chloromethyl group, a fluoro substituent, a nitro group, and a trifluoromethoxy group, contribute to its remarkable chemical reactivity and potential therapeutic applications.

The synthesis and application of 4-(Chloromethyl)-3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine have been extensively studied in recent years, particularly in the context of developing novel pharmaceutical agents. The compound’s structure allows for various chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to explore its role in the development of kinase inhibitors, anticancer agents, and other therapeutic compounds.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of electronic and steric effects induced by the functional groups present in its structure enables it to interact with biological targets in specific ways. For instance, the chloromethyl group can participate in nucleophilic addition reactions, while the fluoro and nitro substituents can modulate electronic properties and influence metabolic stability. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the use of fluorinated pyridines in drug design due to their enhanced bioavailability and metabolic stability. The presence of a trifluoromethoxy group in 4-(Chloromethyl)-3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine aligns with this trend, as trifluoromethoxy groups are known to improve pharmacokinetic properties. This has led to several studies investigating its potential as a building block for next-generation therapeutics.

The pharmaceutical industry has been particularly keen on exploring pyridine derivatives for their antimicrobial and anticancer properties. The structural motifs present in 4-(Chloromethyl)-3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine suggest that it may exhibit similar activities. Preliminary studies have shown that derivatives of this compound can interact with enzymes and receptors involved in cancer cell proliferation and survival. These findings have prompted further investigation into its mechanism of action and potential therapeutic efficacy.

Moreover, the compound’s versatility as a synthetic intermediate has made it valuable in industrial applications. Its ability to undergo various transformations allows chemists to tailor its structure for specific purposes. For example, it can be used to synthesize more complex heterocycles or to introduce new functional groups at strategic positions within a molecule. This flexibility has made it a staple in many synthetic protocols used by pharmaceutical companies.

The role of computational chemistry in studying 4-(Chloromethyl)-3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine has also been increasingly recognized. Advanced computational methods allow researchers to predict molecular properties, such as solubility, binding affinity, and metabolic stability, without the need for extensive experimental work. These predictions can guide the design of more effective derivatives and optimize synthetic routes.

In conclusion, 4-(Chloromethyl)-3-fluoro-5-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804317-35-8) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and reactivity make it an ideal scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.